Cas no 1138245-49-4 (1138245-49-4)

• Product Name: 1138245-49-4
• CAS No: 1138245-49-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2135419
• Update Time: 2023-11-19

1138245-49-4 Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-hydroxy-6-Heptenoic acid
• 4-Ethyl-3-hydroxyhept-6-enoic acid
• MJCAWIZISIDHGR-UHFFFAOYSA-N
• CID 86646121
• MRIO-004
• 6-Heptenoic acid, 4-ethyl-3-hydroxy-
• 1138245-49-4

• Inchi： 1S/C9H16O3/c1-3-5-7(4-2)8(10)6-9(11)12/h3,7-8,10H,1,4-6H2,2H3,(H,11,12)
• InChI Key： MJCAWIZISIDHGR-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C(CC=C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 154
• Topological Polar Surface Area: 57.5